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The following table compiles toxicity data for haloxyfop-P-methyl and other herbicides from various

studies.

Organism /
System

Herbicide
Toxicity
Endpoint

Experimental
Concentration/Dose

Key Findings /
Effect

Citation

Diatom
(Chaetoceros
muelleri)

Haloxyfop-
P-methyl

Growth rate (3-
day) &

Photosynthetic
efficiency

Up to 4570 µg/L No adverse
effects observed

at highest
concentration

tested

[1] [2]

Diatom
(Chaetoceros
muelleri)

Diuron 50% Effect

Concentration
(EC50) for

growth

12.4 µg/L Substantial

reduction in
specific growth

rate

[1] [2]

Diatom
(Chaetoceros
muelleri)

Tebuthiuron 50% Effect

Concentration
(EC50) for

growth

187 µg/L Substantial

reduction in
specific growth

rate

[1] [2]
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Organism /
System

Herbicide
Toxicity
Endpoint

Experimental
Concentration/Dose

Key Findings /
Effect

Citation

Onion
(Allium cepa)

Haloxyfop-

R-methyl

Root growth

inhibition
(EC50)

2.38 mg/L Significant

reduction in root
length

[3]

Onion
(Allium cepa)

Haloxyfop-
R-methyl

Mitotic Index
(MI) & DNA

Damage

1.19, 2.38, 4.76 mg/L
(24-96 h)

Decreased MI;
increased

chromosomal
aberrations &

DNA damage
(concentration-

and time-
dependent)

[3]

Zebrafish
(Danio rerio)

Haloxyfop-
P-methyl

Developmental
Toxicity (96 h)

0.2, 0.3, 0.4 mg/L Decreased body
length, heart rate;

increased
malformation rate

& mortality

[4]

Zebrafish
(Danio rerio)

Haloxyfop-

P-methyl

Neurotoxicity &

Immunotoxicity

0.2, 0.3, 0.4 mg/L (96

h)

Increased AChE

activity
(neurotoxicity);

altered immune
cell counts

(immunotoxicity)

[4]

Crab
(Chiromantes
dehaani)

Haloxyfop-

P-methyl

Growth &

Metabolism
(21-day)

Not Specified Decreased

weight gain;
disrupted glucose

metabolism;
induced

immunotoxicity

[5]

Soil
Bacterial
Community

Haloxyfop-

R-methyl

Diversity &

Composition
(30-day)

Field application Temporary

reduction in
diversity;

recovery by Day

[6]
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Organism /
System

Herbicide
Toxicity
Endpoint

Experimental
Concentration/Dose

Key Findings /
Effect

Citation

30; half-life of
2.6-4.9 days in

rhizosphere soil

Detailed Experimental Protocols

To ensure the reproducibility of the data, here is a summary of the key methodological details from the cited

studies.

Microalgae Toxicity Bioassay (e.g., Diatoms)

Organism: Chaetoceros muelleri [1] [2].
Exposure: 3-day chronic exposure to herbicides.

Endpoints Measured:
Specific Growth Rate (SGR): Calculated from cell density measurements over time.

Photosynthetic Efficiency (ΔF/Fm'): Measured using Pulse Amplitude Modulation (PAM)
fluorometry.

Data Analysis: Concentration-response curves were fitted to determine effect concentrations (e.g.,
EC50).

Plant Cyto-Genotoxicity Tests (Allium cepa)

Organism: Root tips of Allium cepa (onion) [3].
Exposure: Treatment with various concentrations of herbicide for 24, 48, 72, and 96 hours.

Endpoints Measured:
Root Growth Inhibition: Root lengths measured and compared to controls to determine EC50.

Mitotic Index (MI): Ratio of dividing cells to total cells observed, indicating cytotoxicity.
Chromosomal Aberrations (CAs): Microscopic observation of abnormal chromosome

structures in anaphase-telophase cells.
DNA Damage: Assessed using the Alkaline Comet Assay (single-cell gel electrophoresis).
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Aquatic Animal Toxicity Testing (Zebrafish)

Organism: Embryos and larvae of wild-type and transgenic zebrafish (Danio rerio) [4].
Exposure: Embryos exposed to herbicide from 0 to 96 hours post-fertilization (hpf).

Endpoints Measured:
Developmental Toxicity: Mortality, hatching rate, malformation rates (e.g., spinal curvature),

body length, and heart rate.
Neurotoxicity: Locomotor behavior analysis and Acetylcholinesterase (AChE) activity assay.

Immunotoxicity: Counting of specific immune cells (neutrophils and macrophages) in
transgenic zebrafish lines.

Molecular Mechanism and Pathway

The toxic effects of haloxyfop-P-methyl, particularly on animals, are often linked to the induction of

oxidative stress. The diagram below illustrates this key pathway.

Haloxyfop-P-methyl (HPM)
Exposure

Oxidative Stress
(ROS Generation)

Cellular Damage

Developmental
Toxicity Neurotoxicity Immunotoxicity

Click to download full resolution via product page

The pathway illustrates that Haloxyfop-P-methyl exposure induces oxidative stress by generating reactive

oxygen species (ROS), leading to cellular damage which manifests as developmental, neurological, and
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immune system toxicity [5] [4].

Key Comparative Conclusions

Selective Toxicity is Evident: Haloxyfop-P-methyl is highly toxic to specific non-target organisms

like crabs, zebrafish, and certain plants, but shows no effect on marine diatoms even at very high
concentrations [1] [2].

Mode of Action Matters: Its lack of toxicity to diatoms is consistent with its mode of action (ACCase
inhibition), which is specific to grasses and not photosystem II [7]. This contrasts sharply with

herbicides like diuron.
Consider the Entire Ecosystem: While it may be a "safer" alternative for algae, its potential for

cyto-genotoxicity in plants [3], developmental issues in fish [4], and immunotoxicity in
crustaceans [5] necessitates careful environmental risk assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b569732#haloxyfop-environmental-toxicity-comparative-

assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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